4-cyclopropyl-4H-1,2,4-triazole-3-thiol
Overview
Description
4-Cyclopropyl-4H-1,2,4-triazole-3-thiol is a chemical compound with the empirical formula C5H7N3S . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of 4-cyclopropyl-4H-1,2,4-triazole-3-thiol is represented by the SMILES string Sc1nncn1C2CC2 . The InChI key for this compound is RQECFEVNVXJQEC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Cyclopropyl-4H-1,2,4-triazole-3-thiol is a solid substance . Its molecular weight is 141.19 . The compound’s properties can be represented by the SMILES string Sc1nncn1C2CC2 and the InChI key RQECFEVNVXJQEC-UHFFFAOYSA-N .Scientific Research Applications
- Anticancer Agents : Researchers explore derivatives of this compound for their potential as anticancer agents. By modifying the triazole ring and thiol group, they aim to enhance selectivity and efficacy against specific cancer types .
- Antifungal Activity : Investigations into the antifungal properties of 4-cyclopropyl-4H-1,2,4-triazole-3-thiol have yielded promising results. Its structure provides a basis for designing novel antifungal drugs .
- Corrosion Inhibition : Researchers study the inhibitory effect of 4-cyclopropyl-4H-1,2,4-triazole-3-thiol on metal corrosion. Its ability to form protective layers on metal surfaces makes it relevant for corrosion prevention .
- Herbicides and Fungicides : Derivatives of this compound are evaluated for their herbicidal and fungicidal activities. Their selectivity and low environmental impact are advantageous .
Medicinal Chemistry and Drug Development
Materials Science and Catalysis
Agrochemicals and Pesticides
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 1,2,4-triazole derivatives have been reported to exhibit activity against a wide range of dna and rna viruses, including various strains of herpes simplex virus and hiv, as well as influenza a (h1n1, h3n2) and b viruses, varicella zoster virus, human cytomegalovirus, etc .
Mode of Action
It’s known that 1,2,4-triazole derivatives can interact with their targets and cause changes that inhibit the activity of the target .
Biochemical Pathways
Similar compounds such as 1,2,4-triazole derivatives have been shown to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds such as 1,2,4-triazole derivatives have been reported to have good pharmacokinetic properties .
Result of Action
Similar compounds such as 1,2,4-triazole derivatives have been reported to have antiviral activity .
Action Environment
It’s known that environmental factors can influence the action of similar compounds .
properties
IUPAC Name |
4-cyclopropyl-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c9-5-7-6-3-8(5)4-1-2-4/h3-4H,1-2H2,(H,7,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQECFEVNVXJQEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=NNC2=S |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-4H-1,2,4-triazole-3-thiol | |
CAS RN |
667437-96-9 |
Source
|
| Record name | 4-cyclopropyl-4H-1,2,4-triazole-3-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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